Cas no 1823266-81-4 (1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro-)

• Product Name: 1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro-
• CAS No: 1823266-81-4
• MF: C₉H₉ClFNO₂S₂
• MW: 281.754662275314
• CID: 5172255
• PubChem ID: 75525748
• Update Time: 2025-06-12

1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro-

• Inchi： 1S/C9H9ClFNO2S2/c10-16(13,14)9-5-8-7(4-6(9)11)12-2-1-3-15-8/h4-5,12H,1-3H2
• InChI Key： WHKCMVSYGPSJSG-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(Cl)(=O)=O)=C(F)C=C2NCCC1

Additional information on 1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro-

Recent Advances in the Study of 1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro- (CAS: 1823266-81-4)

The compound 1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro- (CAS: 1823266-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonyl chloride derivative of benzothiazepine is particularly notable for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its reactivity, stability, and potential as a building block for novel therapeutic agents.

One of the key areas of research involves the use of this compound in the development of protease inhibitors. The sulfonyl chloride moiety is highly reactive, making it an excellent candidate for covalent inhibition strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,5-Benzothiazepine-8-sulfonyl chloride exhibit potent inhibitory activity against serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The study highlighted the compound's ability to form stable covalent bonds with the active site residues of target enzymes, thereby providing a basis for the design of irreversible inhibitors.

In addition to its applications in protease inhibition, recent investigations have explored the compound's potential in the synthesis of fluorinated heterocycles. The presence of a fluorine atom at the 7-position of the benzothiazepine ring enhances the metabolic stability and bioavailability of resulting derivatives. A 2024 preprint on ChemRxiv reported a novel synthetic route for the preparation of fluorinated benzothiazepine sulfonamides using 1,5-Benzothiazepine-8-sulfonyl chloride as a key intermediate. The study emphasized the compound's utility in introducing sulfonamide functionalities, which are prevalent in many FDA-approved drugs.

Another significant advancement is the exploration of this compound's role in the development of CNS-targeted therapeutics. The benzothiazepine scaffold is known for its ability to cross the blood-brain barrier, making it an attractive candidate for neurological applications. Recent preclinical studies have shown that sulfonyl chloride derivatives of benzothiazepine can modulate ion channels and neurotransmitter receptors, offering potential avenues for treating epilepsy and neurodegenerative diseases. However, further optimization is required to improve selectivity and reduce off-target effects.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 1,5-Benzothiazepine-8-sulfonyl chloride due to its sensitivity to moisture and tendency to degrade under acidic conditions. Recent efforts have focused on developing more robust synthetic protocols and stabilizing formulations to facilitate its broader use in medicinal chemistry. For instance, a 2023 patent application disclosed a novel method for the preparation and storage of this compound under anhydrous conditions, significantly improving its shelf life and reactivity.

In conclusion, 1,5-Benzothiazepine-8-sulfonyl chloride, 7-fluoro-2,3,4,5-tetrahydro- (CAS: 1823266-81-4) represents a valuable tool in modern drug discovery, with applications spanning protease inhibition, fluorinated heterocycle synthesis, and CNS drug development. Ongoing research aims to address its synthetic and stability challenges while expanding its therapeutic potential. Future studies are expected to explore its utility in additional biological targets and disease models, further solidifying its role in the chemical biology and pharmaceutical industries.